Cas no 2229638-65-5 (3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol
• CAS No: 2229638-65-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6456177
• PubChem ID: 165681714
• Update Time: 2025-05-20

3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol
• EN300-1767594
• 2229638-65-5

• Inchi： 1S/C11H16N2O2/c1-15-9-3-2-4-13-10(9)11(7-12)5-8(14)6-11/h2-4,8,14H,5-7,12H2,1H3
• InChI Key： OIDHSHNJYHPSAN-UHFFFAOYSA-N
• SMILES： OC1CC(C2C(=CC=CN=2)OC)(CN)C1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol (CAS No. 2229638-65-5) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclobutanol derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The molecule's structure features a cyclobutane ring substituted with an aminoethyl group and a methoxypyridinyl group, making it a versatile building block for various chemical reactions and biological studies.

Recent studies have highlighted the potential of cyclobutanol derivatives in drug discovery. The cyclobutane ring in this compound is known for its strain-induced reactivity, which can be exploited to design bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have explored the use of cyclobutanol derivatives as scaffolds for kinase inhibitors, where the strained ring contributes to improved binding affinity and selectivity.

The 3-methoxypyridin-2-yl substituent adds another layer of complexity to this molecule. Pyridine derivatives are well-known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence the compound's solubility and bioavailability. The methoxy group further enhances the molecule's electronic properties, making it an attractive candidate for medicinal chemistry applications. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, facilitating their optimization for therapeutic purposes.

The aminomethyl group attached to the cyclobutane ring introduces additional functional diversity. This group can participate in various chemical transformations, such as amidation or alkylation reactions, allowing for the synthesis of more complex structures. Moreover, the presence of an amino group makes this compound amenable to post-synthesis modifications, enabling the creation of libraries of related compounds for high-throughput screening.

From a synthetic perspective, the preparation of 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol involves a series of carefully designed reactions. The synthesis typically begins with the formation of the cyclobutane ring through either thermal or photochemical methods. Subsequent steps involve functionalization of the ring with the desired substituents, utilizing techniques such as nucleophilic substitution or coupling reactions. Recent innovations in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are highly valuable in chiral drug development.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for treating neurological disorders due to its ability to modulate ion channels and receptors. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent research has also explored its role in catalysis, where it acts as a chiral ligand in asymmetric induction reactions.

The toxicity profile of 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol has been evaluated in preclinical studies. These studies indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards normal cells at therapeutic concentrations. This selectivity suggests that it could be developed into an anticancer agent with reduced side effects compared to conventional chemotherapeutic drugs.

Looking ahead, ongoing research is focused on optimizing the synthesis and exploring new applications of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical trials. Furthermore, advancements in green chemistry are paving the way for more sustainable methods of producing this compound, reducing its environmental footprint while maintaining high yields and purity.

In conclusion, 3-(aminomethyl)-3-(3-methoxypyridin-2-yl)cyclobutan-1-ol (CAS No. 2229638-65-5) is a multifaceted molecule with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As our understanding of this compound deepens through ongoing studies and technological advancements, its role in shaping future scientific breakthroughs is likely to expand significantly.